1-Benzoyl-2-(naphth-1-ylamino)ethene

• CAS No.: 69807-62-1
• Molecular Formula: C19H15NO
• Molecular Weight: 273.3 g/mol
• IUPAC Name: (E)-3-(naphthalen-1-ylamino)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H15NO/c21-19(16-8-2-1-3-9-16)13-14-20-18-12-6-10-15-7-4-5-11-17(15)18/h1-14,20H/b14-13+
• InChI Key: KLLPJVFWDTZLJT-BUHFOSPRSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C=CNC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/NC2=CC=CC3=CC=CC=C32
• Synonyms: 1-benzoyl-2-(naphth-1-ylamino)ethene; T 44; T-44

Description

1-Benzoyl-2-(naphth-1-ylamino)ethene (CAS: 69807-62-1) is an ethene derivative featuring a benzoyl group (C₆H₅–C=O) at the 1-position and a naphth-1-ylamino substituent at the 2-position. Its molecular formula is C₁₉H₁₅NO, with a molecular weight of 273.34 g/mol . The presence of the amino group (–NH–) and benzoyl moiety suggests moderate polarity, allowing for hydrogen bonding and solubility in polar solvents.

Comparison with Similar Compounds

N-(1-Naphthalenyl)-N-phenyl-2-propenamide (CAS: 78820-11-8)

• Molecular Formula: C₁₉H₁₅NO (identical to the target compound) .
• Key Functional Groups: Propenamide (–CO–NH–) vs. ethenyl-amino (–CH=CH–NH–) in the target.
• Structural Differences: The amide group introduces stronger polarity and hydrogen-bonding capacity compared to the ethenyl-amino linkage.
• Inferred Properties: Higher melting point and lower solubility in non-polar solvents due to the amide’s polarity. Reactivity may involve nucleophilic attack at the carbonyl group, unlike the target’s conjugated ethenyl system.

Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro (CAS: 823809-31-0)

• Molecular Formula: C₁₅H₁₃NO₂ .
• Key Functional Groups: Nitro (–NO₂) and ethenyl (–CH=CH–) groups.
• Comparison: The nitro group is electron-withdrawing, reducing the ethenyl group’s electron density compared to the electron-donating naphthylamino group in the target. This difference may influence reactivity in electrophilic addition or cyclization reactions.

(1-Nitroprop-1-en-2-yl)benzene (CAS: 15795-70-7)

• Molecular Formula: C₉H₉NO₂ .
• Key Functional Groups : Nitro-substituted ethenyl chain.
• Comparison: The nitro group enhances oxidative stability but increases sensitivity to reduction. In contrast, the target’s amino group may facilitate coordination with metal catalysts or participation in acid-base reactions.

1-Methyl-3-[(E)-2-phenylethenyl]benzene

• Molecular Formula : C₁₅H₁₄ .
• Key Functional Groups : Simple styrene-like ethenyl (–CH=CH–) with methyl and phenyl substituents.
• Comparison: Lacks functional groups like benzoyl or amino, making it more hydrophobic. Likely to undergo polymerization or electrophilic aromatic substitution, whereas the target’s amino group could direct regioselectivity in reactions.

Data Table: Comparative Analysis

Compound Name (CAS)	Molecular Formula	Functional Groups	Substituents	Key Inferred Properties
1-Benzoyl-2-(naphth-1-ylamino)ethene (69807-62-1)	C₁₉H₁₅NO	Ethenyl, amino, benzoyl	Naphthyl, phenyl	Moderate polarity, H-bond donor/acceptor
N-(1-Naphthalenyl)-N-phenylpropenamide (78820-11-8)	C₁₉H₁₅NO	Propenamide	Naphthyl, phenyl	High polarity, thermal stability
Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro (823809-31-0)	C₁₅H₁₃NO₂	Ethenyl, nitro	4-Methylphenyl	Electron-deficient ethenyl system
(1-Nitroprop-1-en-2-yl)benzene (15795-70-7)	C₉H₉NO₂	Nitro, ethenyl	Phenyl	Oxidatively stable, reducible